Cas no 54207-48-6 (Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-)

Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)- structure
54207-48-6 structure
Product Name:Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-
CAS No:54207-48-6
MF:C5H13N3O
MW:131.176220655441
CID:5917749
PubChem ID:62482279
Update Time:2023-11-23

Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-
    • N''-hydroxy-N-methyl-N-(propan-2-yl)guanidine
    • EN300-738152
    • 54207-48-6
    • 2-hydroxy-1-methyl-1-(propan-2-yl)guanidine
    • Inchi: 1S/C5H13N3O/c1-4(2)8(3)5(6)7-9/h4,9H,1-3H3,(H2,6,7)
    • InChI Key: GKZNEZXMKODRFG-UHFFFAOYSA-N
    • SMILES: N(C)(C(C)C)C(=N)NO

Computed Properties

  • Exact Mass: 131.105862047g/mol
  • Monoisotopic Mass: 131.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 180.0±23.0 °C(Predicted)
  • pka: 8.66±0.69(Predicted)

Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)- Pricemore >>

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